Cas no 926193-39-7 (2-amino-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one)

• Product Name: 2-amino-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one
• CAS No: 926193-39-7
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5229464
• PubChem ID: 16770323
• Update Time: 2025-06-08

2-amino-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-
• 2-amino-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one

• Inchi： 1S/C9H12N2OS/c10-5-9(12)11-3-1-8-7(6-11)2-4-13-8/h2,4H,1,3,5-6,10H2
• InChI Key： NRRHFNCSXNXKHA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=CSC=2CC1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one

Recent Advances in the Study of 2-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 926193-39-7)

The compound 2-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 926193-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thienopyridine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders and cancer. Recent studies have focused on its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have demonstrated that derivatives of 2-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one exhibit potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings highlight the compound's potential as a scaffold for designing novel kinase inhibitors with improved selectivity and efficacy.

In addition to its role in kinase inhibition, recent studies have explored the compound's utility in central nervous system (CNS) drug discovery. The thienopyridine moiety is known to interact with neurotransmitter receptors, making it a promising candidate for modulating neurological pathways. Preclinical studies have shown that certain derivatives of 926193-39-7 exhibit affinity for serotonin and dopamine receptors, suggesting potential applications in treating psychiatric disorders such as depression and schizophrenia. Further optimization of these derivatives could lead to the development of new CNS therapeutics with fewer side effects.

The synthetic chemistry of 2-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one has also been a focal point of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, enabling its scalable production for further pharmacological evaluation. For instance, a recent publication described a one-pot multicomponent reaction that efficiently generates the thienopyridine core with high regioselectivity. Such advancements in synthetic methodology are critical for accelerating the drug discovery process and reducing production costs.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 926193-39-7. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through rigorous preclinical testing. Recent efforts have employed computational modeling and structure-activity relationship (SAR) studies to optimize the pharmacokinetic properties of these molecules. These approaches have yielded derivatives with enhanced drug-like characteristics, paving the way for future in vivo studies and clinical trials.

In conclusion, the compound 2-amino-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one (CAS: 926193-39-7) represents a versatile scaffold with significant potential in medicinal chemistry. Its applications in kinase inhibition and CNS drug discovery, coupled with advances in synthetic chemistry, underscore its importance in contemporary research. Continued exploration of its pharmacological properties and optimization of its derivatives will likely contribute to the development of innovative therapeutics for a range of diseases.